2-[4-(1,3-benzothiazol-2-ylmethyl)piperazin-1-yl]-N-phenylacetamide

• IUPAC Name: 2-[4-(1,3-benzothiazol-2-ylmethyl)piperazin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C20H22N4OS/c25-19(21-16-6-2-1-3-7-16)14-23-10-12-24(13-11-23)15-20-22-17-8-4-5-9-18(17)26-20/h1-9H,10-15H2,(H,21,25)
• InChI Key: ZQOHYGLTKFXVDU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3S2)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

2-[4-(1,3-benzothiazol-2-ylmethyl)piperazin-1-yl]-N-phenylacetamide, commonly known as BZP, is a chemical compound that belongs to the piperazine family. BZP is a psychoactive drug that has been extensively studied for its potential use in scientific research. The compound is known to have stimulant properties and has been found to affect the central nervous system.

Mechanism of Action

The mechanism of action of BZP is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. The compound also affects the release of these neurotransmitters, leading to increased levels in the brain. The increased levels of dopamine and serotonin are responsible for the stimulant effects of BZP.
Biochemical and Physiological Effects:
BZP has been found to have several biochemical and physiological effects. The compound has been found to increase heart rate, blood pressure, and body temperature. BZP also affects the release of hormones such as cortisol and prolactin. The compound has also been found to affect glucose metabolism and lipid metabolism.

Advantages and Limitations for Lab Experiments

BZP has several advantages for lab experiments. The compound is relatively easy to synthesize and can be obtained in large quantities. BZP is also stable and has a long shelf life. However, BZP has several limitations for lab experiments. The compound is not very selective and affects multiple neurotransmitters. BZP is also a controlled substance, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for the study of BZP. The compound has potential applications in the treatment of ADHD and narcolepsy. Further research is needed to understand the mechanism of action of BZP and its effects on the central nervous system. The development of more selective compounds based on BZP could lead to the development of new drugs for the treatment of various neurological disorders.
Conclusion:
In conclusion, BZP is a chemical compound that has been extensively studied for its potential use in scientific research. The compound has stimulant properties and affects the central nervous system. BZP has potential applications in the treatment of ADHD and narcolepsy. The compound has advantages and limitations for lab experiments, and there are several future directions for the study of BZP. Further research is needed to fully understand the mechanism of action of BZP and its effects on the central nervous system.

Synthesis Methods

The synthesis of BZP involves the reaction of 1,3-benzothiazol-2-ylmethylamine with N-phenylacetyl chloride in the presence of a base. The reaction yields BZP as a white crystalline powder.

Scientific Research Applications

BZP has been used in scientific research for its potential use as a stimulant. The compound has been found to have similar effects to amphetamine and has been used to study the central nervous system. BZP has also been found to have potential applications in the treatment of attention-deficit/hyperactivity disorder (ADHD) and narcolepsy.